Cas no 2640845-37-8 (3-Methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine)

3-Methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine is a specialized heterocyclic compound featuring a pyridine core linked to a piperidine moiety via an ether bridge, further functionalized with a 4-methylthiophene-2-carbonyl group. This structure imparts unique physicochemical properties, making it valuable for pharmaceutical and agrochemical research. The compound's modular design allows for versatile applications in drug discovery, particularly as a scaffold for kinase inhibitors or receptor modulators. Its balanced lipophilicity and steric configuration enhance binding affinity and metabolic stability. The presence of both electron-rich (thiophene) and electron-deficient (pyridine) rings contributes to its potential as a building block for bioactive molecules, offering synthetic flexibility for structure-activity optimization.

3-Methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine structure

2640845-37-8 structure

Product Name:3-Methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine

CAS No:2640845-37-8

MF:C₁₈H₂₂N₂O₂S

MW:330.444483280182

CID:5315617

PubChem ID:155800651

Update Time:2025-05-21

3-Methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine Chemical and Physical Properties

Names and Identifiers

- F6683-1500
- AKOS040049052
- 3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine
- 2640845-37-8
- 3-Methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine
- Inchi： 1S/C18H22N2O2S/c1-13-9-17(23-12-13)18(21)20-7-4-15(5-8-20)11-22-16-3-6-19-10-14(16)2/h3,6,9-10,12,15H,4-5,7-8,11H2,1-2H3
- InChI Key： GWQYBBMSZQCRAV-UHFFFAOYSA-N
- SMILES： S1C=C(C)C=C1C(N1CCC(COC2C=CN=CC=2C)CC1)=O

Computed Properties

Exact Mass: 330.14019912g/mol
Monoisotopic Mass: 330.14019912g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 399
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 70.7Å²

3-Methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6683-1500-2μmol	3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine	2640845-37-8	2μmol	$57.0	2023-09-07
Life Chemicals	F6683-1500-5μmol	3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine	2640845-37-8	5μmol	$63.0	2023-09-07
Life Chemicals	F6683-1500-10μmol	3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine	2640845-37-8	10μmol	$69.0	2023-09-07
Life Chemicals	F6683-1500-20μmol	3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine	2640845-37-8	20μmol	$79.0	2023-09-07
Life Chemicals	F6683-1500-1mg	3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine	2640845-37-8	1mg	$54.0	2023-09-07
Life Chemicals	F6683-1500-2mg	3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine	2640845-37-8	2mg	$59.0	2023-09-07
Life Chemicals	F6683-1500-3mg	3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine	2640845-37-8	3mg	$63.0	2023-09-07
Life Chemicals	F6683-1500-4mg	3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine	2640845-37-8	4mg	$66.0	2023-09-07
Life Chemicals	F6683-1500-5mg	3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine	2640845-37-8	5mg	$69.0	2023-09-07
Life Chemicals	F6683-1500-10mg	3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine	2640845-37-8	10mg	$79.0	2023-09-07

3-Methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on 3-Methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine

Research Briefing on 3-Methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine (CAS: 2640845-37-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule inhibitors targeting specific enzymatic pathways. Among these, the compound 3-Methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine (CAS: 2640845-37-8) has emerged as a promising candidate for therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The compound, characterized by its unique piperidine and pyridine moieties, has been investigated for its role as a selective inhibitor of key enzymes involved in inflammatory and oncogenic pathways. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have elucidated its binding affinity and selectivity profiles, demonstrating its potential as a lead compound for drug development.

In vitro and in vivo studies have revealed that 3-Methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine exhibits potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings underscore its potential utility in treating conditions such as autoimmune diseases and certain cancers. Furthermore, structural-activity relationship (SAR) studies have provided insights into optimizing its pharmacokinetic properties.

Ongoing research is exploring the compound's efficacy in preclinical models, with a focus on improving bioavailability and reducing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its transition into clinical trials. This briefing underscores the compound's therapeutic promise and the need for further investigation to fully realize its clinical potential.